1-Benzyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol
• SMILES: C1CC1C2=C(N=NN2CC3=CC=CC=C3)C=O
• InChI: InChI=1S/C13H13N3O/c17-9-12-13(11-6-7-11)16(15-14-12)8-10-4-2-1-3-5-10/h1-5,9,11H,6-8H2
• InChIKey: DHJBAEGVYZVQRG-UHFFFAOYSA-N

1-Benzyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde: A Core Building Block for Cyclopropyl-Triazole Library Synthesis

1-Benzyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1267881-19-5) is a heterocyclic building block featuring a 1,2,3-triazole core with an N1-benzyl substituent, a C5-cyclopropyl group, and a C4-carbaldehyde reactive handle. It has a molecular formula of C13H13N3O, a molecular weight of 227.26 g/mol, and a minimum purity specification of 95% . The compound possesses zero hydrogen bond donors, three hydrogen bond acceptors, and four rotatable bonds, characteristics that influence its reactivity and physicochemical profile .

◇ Cyclopropyl-triazole scaffold for SAR-focused compound libraries

◇ Reactive C4-carbaldehyde handle for amination, Wittig, and Grignard functionalization

◇ N1-Benzyl and C5-cyclopropyl groups support steric and electronic diversity in analog design

Why Generic Triazole-4-carbaldehyde Building Blocks Cannot Substitute the 5-Cyclopropyl Derivative

The substitution pattern on the 1,2,3-triazole core governs reactivity and downstream molecular properties. The C5-cyclopropyl group introduces ring strain and distinct steric bulk compared to common alternatives like hydrogen or methyl, which can alter both the reaction kinetics at the C4-aldehyde and the three-dimensional conformation of final products. Computational data for the target compound shows precise molecular weight (227.11 g/mol) and a defined electronic profile . The 1-benzyl-1H-1,2,3-triazole-4-carbaldehyde analog (MW: 187.2 g/mol) lacks this critical steric and electronic modulation, making it unsuitable for structure-activity relationship (SAR) explorations that require the cyclopropyl spatial fingerprint.

Target: 5-Cyclopropyl

Unsubstituted Analog

Steric Profile

Cyclopropyl ring strain and spatial bulk

Minimal steric modulation may alter binding conformation

Conformational Flexibility

4 rotatable bonds

3 rotatable bonds; reduced entropy tuning potential

Lipophilicity Baseline

Shifted molecular weight and logP

Different pharmacokinetic profiling may not transfer

Quantitative Differentiation Evidence for 1-Benzyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde vs. Analogs

Molecular Weight and Physicochemical Property Differentiation

The target compound has a molecular weight of 227.26 g/mol, which is 40.06 Da heavier than the C5-unsubstituted analog 1-benzyl-1H-1,2,3-triazole-4-carbaldehyde (MW: 187.2 g/mol) . This increase impacts properties like lipophilicity and membrane permeability. The calculated logP for the target compound is -0.59, indicating higher polarity compared to more lipophilic analogs .

MW & logP Comparison

Head-to-head

MW: 227.26 vs 187.20 g/mol (+21.4%); logP: -0.59

Altered lipophilicity may influence PK profile in SAR studies

Computational prediction; experimental logP not available

Evidence Dimension	Molecular Weight and logP
Target Compound Data	MW: 227.26 g/mol; Calculated logP: -0.59
Comparator Or Baseline	1-Benzyl-1H-1,2,3-triazole-4-carbaldehyde: MW: 187.2 g/mol; logP not available for direct comparison.
Quantified Difference	Molecular weight difference: +40.06 g/mol (21.4% increase).
Conditions	Computational predictions from ChemExper and Chem960 databases .

Why This Matters

Altered molecular weight and lipophilicity directly influence a compound's pharmacokinetic profile and solubility, making this building block suitable for projects requiring precise modulation of these parameters.

Distinct Synthetic Accessibility from Acetylenic Aldehyde and Azide Precursors

A general method for synthesizing variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives involves reacting sodium azide with α,β-acetylenic aldehydes in DMSO at room temperature . The target compound's synthesis would require a specific cyclopropyl-substituted acetylenic aldehyde precursor. This distinguishes it from analogs synthesized from simpler, non-cyclopropyl alkynes, which may have different reaction kinetics and yields .

Synthetic Route Specificity

Class-level

Requires cyclopropyl-substituted acetylenic aldehyde precursor

Route scouting may offer supply chain flexibility

No direct comparator data; class-level inference

Evidence Dimension	Synthetic Route Specificity
Target Compound Data	Requires α,β-acetylenic aldehyde with a cyclopropyl substituent.
Comparator Or Baseline	General 5-substituted triazole-4-carbaldehydes (no explicit comparator data in source).
Quantified Difference	Not quantified; qualitative difference in required precursor.
Conditions	Reaction of sodium azide with α,β-acetylenic aldehydes in DMSO at room temperature .

Why This Matters

The unique precursor required for this compound's synthesis can represent a strategic choice for route scouting, offering intellectual property or supply chain considerations distinct from other building blocks.

• [1] SCOPUS. (2001). Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. View Source

Computational Parameter Profile: Hydrogen Bonding and Rotatable Bonds

The target compound has zero hydrogen bond donors and three hydrogen bond acceptors, matching the profile of many drug-like molecules . It has four rotatable bonds, which is one more than the 1-benzyl-1H-1,2,3-triazole-4-carbaldehyde analog (which has 3 rotatable bonds due to the absence of the cyclopropyl group) . This additional flexibility can impact conformational entropy and binding affinity.

Rotatable Bond Count

Head-to-head

4 vs 3 rotatable bonds (+33.3%)

Additional flexibility may modulate entropic binding contributions

Structural comparison from InChI/SMILES analysis

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	1-Benzyl-1H-1,2,3-triazole-4-carbaldehyde: 3 rotatable bonds.
Quantified Difference	+1 rotatable bond (33.3% increase in flexibility).
Conditions	Structural comparison based on InChI and SMILES analysis .

Why This Matters

Rotatable bond count is a key parameter in drug-likeness (Veber rules) and can be used to fine-tune a molecule's entropic contribution to target binding, making this building block a strategic choice for specific SAR campaigns.

Stability and Storage Profile as per Vendor Specifications

Vendor specifications indicate that the compound should be stored long-term in a cool, dry place . This is a standard storage condition for many aldehydes. No comparative stability data against direct analogs is available, but the minimal purity specification is set at 95% .

Storage & Purity

Specification review

Store cool, dry; Min. purity 95%

Supports procurement and batch consistency

Vendor specification; no stability comparison available

Evidence Dimension	Storage Condition and Purity
Target Compound Data	Storage: long-term in a cool, dry place; Minimum Purity: 95%.
Comparator Or Baseline	No direct comparator data available.
Quantified Difference	N/A
Conditions	Vendor specification from AKSci .

Why This Matters

Clear storage and purity specifications are essential for procurement and compound management, ensuring consistent quality for experimental workflows.

Optimal Application Scenarios for 1-Benzyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde Based on Its Differentiation Profile

Exploratory SAR for Cyclopropyl Spatial Fingerprints in Medicinal Chemistry

The cyclopropyl group introduces a unique steric and electronic signature. This building block is ideal for generating compound libraries where the cyclopropyl group's impact on target binding is systematically evaluated. The additional rotatable bond compared to non-cyclopropyl analogs allows for the exploration of conformational flexibility in the binding pocket.

Synthesis of Potential Drug Candidates with Modulated Lipophilicity

With a calculated logP of -0.59 , this aldehyde is a starting point for synthesizing compounds with lower lipophilicity. This is advantageous in drug discovery programs aiming to improve solubility and reduce off-target binding associated with highly lipophilic molecules.

Divergent Synthesis of Molecular Probes via Aldehyde Functionalization

The C4-carbaldehyde group enables a wide range of downstream chemistries, including reductive amination, Wittig reactions, and Grignard additions. The distinct cyclopropyl group remains intact through these transformations, allowing for the creation of diverse molecular probes that retain the cyclopropyl-triazole core. The published synthetic methodology using α,β-acetylenic aldehydes underscores the feasibility of its incorporation into more complex architectures .

Procurement for Compound Management with Defined Quality Standards

The availability of this building block with a defined 95% minimum purity and clear long-term storage conditions makes it suitable for centralized compound management facilities. Its procurement ensures a reliable supply for multi-step synthesis projects where batch-to-batch consistency is critical.

Application

Selection Property

Validation Focus

Cyclopropyl SAR library synthesis

Cyclopropyl steric/electronic fingerprint

Binding pocket conformational analysis

Lower lipophilicity compound design

Low calculated logP profile

Solubility and selectivity screening

Aldehyde-based probe diversification

Reactive C4-carbaldehyde handle

Multi-step functional group tolerance

Compound management procurement

Defined purity and storage conditions

Batch-to-batch consistency verification

• [1] SCOPUS. (2001). Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. View Source